Cas no 1355248-13-3 (3-Methyl-2-propoxyaniline)

• Product Name: 3-Methyl-2-propoxyaniline
• CAS No: 1355248-13-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD20712595
• CID: 2771453
• PubChem ID: 70699699
• Update Time: 2025-06-09

3-Methyl-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-propoxyaniline
• V2494

• MDL： MFCD20712595
• Inchi： 1S/C10H15NO/c1-3-7-12-10-8(2)5-4-6-9(10)11/h4-6H,3,7,11H2,1-2H3
• InChI Key： UIDMXIXPGUECOY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(=CC=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Methyl-2-propoxyaniline

3-Methyl-2-propoxyaniline (CAS No. 1355248-13-3): An Overview of Its Properties, Applications, and Recent Research

3-Methyl-2-propoxyaniline (CAS No. 1355248-13-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methyl group, a propoxy group, and an aniline moiety. These structural features contribute to its diverse chemical properties and potential applications in various industries.

The molecular formula of 3-Methyl-2-propoxyaniline is C₁₀H₁₅NO, and its molecular weight is approximately 169.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of its chemical reactivity, 3-Methyl-2-propoxyaniline exhibits typical behavior of anilines. It can undergo electrophilic aromatic substitution reactions, such as nitration and sulfonation, which are crucial for the synthesis of more complex molecules. Additionally, the presence of the propoxy group introduces additional reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

3-Methyl-2-propoxyaniline has found applications in several areas due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs with diverse therapeutic effects. For instance, it has been used in the development of analgesics, anti-inflammatory agents, and antiviral compounds. The compound's ability to form stable derivatives through various chemical transformations makes it an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the biological activities of 3-Methyl-2-propoxyaniline. Studies have shown that this compound exhibits significant antioxidant properties, which can be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its pharmaceutical applications, 3-Methyl-2-propoxyaniline has also been explored for its potential use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced properties. For example, it can be used as a monomer or cross-linking agent in the production of polyurethanes and epoxy resins, which are widely used in industrial coatings and adhesives.

The environmental impact of 3-Methyl-2-propoxyaniline is another area of ongoing research. While it is generally considered safe for industrial use when proper handling protocols are followed, studies are being conducted to assess its biodegradability and potential ecological effects. Preliminary results suggest that it degrades relatively quickly under aerobic conditions but may persist longer in anaerobic environments.

In conclusion, 3-Methyl-2-propoxyaniline (CAS No. 1355248-13-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of pharmaceuticals and other advanced materials. Ongoing research continues to uncover new potential uses and benefits of this compound, further solidifying its importance in various scientific disciplines.